Phenestrol
Phenestrol
Brand Name:
Vulcanchem
CAS No.:
19659-38-2
VCID:
VC20755547
InChI:
InChI=1S/C42H48Cl4N2O4/c1-3-39(33-9-17-37(18-10-33)51-41(49)29-31-5-13-35(14-6-31)47(25-21-43)26-22-44)40(4-2)34-11-19-38(20-12-34)52-42(50)30-32-7-15-36(16-8-32)48(27-23-45)28-24-46/h5-20,39-40H,3-4,21-30H2,1-2H3
SMILES:
CCC(C1=CC=C(C=C1)OC(=O)CC2=CC=C(C=C2)N(CCCl)CCCl)C(CC)C3=CC=C(C=C3)OC(=O)CC4=CC=C(C=C4)N(CCCl)CCCl
Molecular Formula:
C42H48Cl4N2O4
Molecular Weight:
786.6 g/mol
Phenestrol
CAS No.: 19659-38-2
Cat. No.: VC20755547
Molecular Formula: C42H48Cl4N2O4
Molecular Weight: 786.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 19659-38-2 |
|---|---|
| Molecular Formula | C42H48Cl4N2O4 |
| Molecular Weight | 786.6 g/mol |
| IUPAC Name | [4-[4-[4-[2-[4-[bis(2-chloroethyl)amino]phenyl]acetyl]oxyphenyl]hexan-3-yl]phenyl] 2-[4-[bis(2-chloroethyl)amino]phenyl]acetate |
| Standard InChI | InChI=1S/C42H48Cl4N2O4/c1-3-39(33-9-17-37(18-10-33)51-41(49)29-31-5-13-35(14-6-31)47(25-21-43)26-22-44)40(4-2)34-11-19-38(20-12-34)52-42(50)30-32-7-15-36(16-8-32)48(27-23-45)28-24-46/h5-20,39-40H,3-4,21-30H2,1-2H3 |
| Standard InChI Key | GTWGWCYJKHSRHO-UHFFFAOYSA-N |
| SMILES | CCC(C1=CC=C(C=C1)OC(=O)CC2=CC=C(C=C2)N(CCCl)CCCl)C(CC)C3=CC=C(C=C3)OC(=O)CC4=CC=C(C=C4)N(CCCl)CCCl |
| Canonical SMILES | CCC(C1=CC=C(C=C1)OC(=O)CC2=CC=C(C=C2)N(CCCl)CCCl)C(CC)C3=CC=C(C=C3)OC(=O)CC4=CC=C(C=C4)N(CCCl)CCCl |
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